Sodium 2-Iodobenzenesulfonate
Cat. No. B1324435
Key on ui cas rn:
62973-69-7
M. Wt: 306.06 g/mol
InChI Key: KIPWXZMYZCPXGE-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US08394995B2
Procedure details
6.1 mg (0:02 mmol) of sodium 2-iodobenzenesulfonate prepared by Preparation Example 4, 0.49 g (0.8 mmol) of powdered Oxone (registered trademark), 0.5 g (3.5 mmol) of anhydrous sodium sulfate and 200 mg (1 mmol) of 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-ol were added to 5 ml of ethyl acetate, and the mixture was heated at 70° C. while being stirred under a nitrogen for eight hours. The later treatment was carried out in the same way as in Example 1, and then 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one was obtained. The yield of the obtained 3,3-dimethyl-1,5-dioxaspiro[5.5]undecan-9-one was determined and the result is shown in Table 2. (Yield 91%)
Yield
91%
Identifiers
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REACTION_CXSMILES
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IC1C=CC=CC=1S([O-])(=O)=O.[Na+].OOS([O-])=O.[K+].S([O-])([O-])(=O)=O.[Na+].[Na+].[CH3:26][C:27]1([CH3:39])[CH2:32][O:31][C:30]2([CH2:37][CH2:36][CH:35]([OH:38])[CH2:34][CH2:33]2)[O:29][CH2:28]1>C(OCC)(=O)C>[CH3:26][C:27]1([CH3:39])[CH2:28][O:29][C:30]2([CH2:37][CH2:36][C:35](=[O:38])[CH2:34][CH2:33]2)[O:31][CH2:32]1 |f:0.1,2.3,4.5.6|
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Inputs
Step One
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Name
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Quantity
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6.1 mg
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Type
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reactant
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Smiles
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IC1=C(C=CC=C1)S(=O)(=O)[O-].[Na+]
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Name
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Quantity
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0.49 g
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Type
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reactant
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Smiles
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OOS(=O)[O-].[K+]
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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CC1(COC2(OC1)CCC(CC2)O)C
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Step Two
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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while being stirred under a nitrogen for eight hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Details
Reaction Time |
8 h |
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Name
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Type
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product
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Smiles
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CC1(COC2(OC1)CCC(CC2)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 91% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
